Cas no 2220111-42-0 ((2E)-3-(4-{(tert-butoxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid)
(2E)-3-(4-{(tert-butoxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-(4-{[(tert-butoxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid
- (2E)-3-(4-{(tert-butoxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid
-
- Inchi: 1S/C13H19N3O4/c1-5-16-10(6-7-11(17)18)9(8-14-16)15-12(19)20-13(2,3)4/h6-8H,5H2,1-4H3,(H,15,19)(H,17,18)
- InChI Key: UZDUDRJHTAXDSH-UHFFFAOYSA-N
- SMILES: C(O)(=O)C=CC1N(CC)N=CC=1NC(OC(C)(C)C)=O
(2E)-3-(4-{(tert-butoxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM452769-250mg |
(2E)-3-(4-{[(tert-butoxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2220111-42-0 | 95%+ | 250mg |
$329 | 2024-07-18 | |
| Chemenu | CM452769-500mg |
(2E)-3-(4-{[(tert-butoxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2220111-42-0 | 95%+ | 500mg |
$599 | 2024-07-18 | |
| Chemenu | CM452769-1g |
(2E)-3-(4-{[(tert-butoxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2220111-42-0 | 95%+ | 1g |
$780 | 2024-07-18 | |
| Enamine | EN300-1578593-0.05g |
(2E)-3-(4-{[(tert-butoxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2220111-42-0 | 95.0% | 0.05g |
$166.0 | 2025-02-19 | |
| Enamine | EN300-1578593-0.1g |
(2E)-3-(4-{[(tert-butoxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2220111-42-0 | 95.0% | 0.1g |
$248.0 | 2025-02-19 | |
| Enamine | EN300-1578593-0.25g |
(2E)-3-(4-{[(tert-butoxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2220111-42-0 | 95.0% | 0.25g |
$353.0 | 2025-02-19 | |
| Enamine | EN300-1578593-0.5g |
(2E)-3-(4-{[(tert-butoxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2220111-42-0 | 95.0% | 0.5g |
$557.0 | 2025-02-19 | |
| Enamine | EN300-1578593-1.0g |
(2E)-3-(4-{[(tert-butoxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2220111-42-0 | 95.0% | 1.0g |
$714.0 | 2025-02-19 | |
| Enamine | EN300-1578593-2.5g |
(2E)-3-(4-{[(tert-butoxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2220111-42-0 | 95.0% | 2.5g |
$1399.0 | 2025-02-19 | |
| Enamine | EN300-1578593-5.0g |
(2E)-3-(4-{[(tert-butoxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2220111-42-0 | 95.0% | 5.0g |
$2070.0 | 2025-02-19 |
(2E)-3-(4-{(tert-butoxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
Additional information on (2E)-3-(4-{(tert-butoxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid
Comprehensive Overview of (2E)-3-(4-{(tert-butoxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid (CAS No. 2220111-42-0)
The compound (2E)-3-(4-{(tert-butoxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid, identified by its CAS No. 2220111-42-0, is a specialized organic molecule with significant relevance in pharmaceutical and biochemical research. This α,β-unsaturated carboxylic acid derivative features a pyrazole core modified with a tert-butoxycarbonyl (Boc) protecting group and an ethyl substituent, making it a versatile intermediate in drug discovery and peptide synthesis. Its unique structure has garnered attention for applications in targeted enzyme inhibition and bioconjugation strategies.
Recent trends in medicinal chemistry highlight the growing demand for Boc-protected intermediates like this compound, particularly in the development of kinase inhibitors and small-molecule therapeutics. Researchers frequently search for "Boc-protected pyrazole derivatives" or "CAS 2220111-42-0 solubility" to optimize synthetic protocols. The compound's Michael acceptor moiety (the prop-2-enoic acid group) enables covalent binding to biological nucleophiles, a property exploited in proteolysis-targeting chimeras (PROTACs) – a hot topic in targeted protein degradation therapies.
From a synthetic perspective, the ethyl-1H-pyrazole scaffold contributes to metabolic stability, while the Boc group offers orthogonal protection for subsequent functionalization. Analytical data (HPLC, NMR) confirms high purity (>95%) for research-grade material. Storage typically requires anhydrous conditions at -20°C to preserve the carbamate functionality. The compound's logP (predicted ~2.1) and hydrogen bond donor/acceptor profile make it suitable for crossing biological barriers in drug delivery systems.
In chemoinformatics studies, this molecule serves as a valuable pharmacophore model due to its balanced hydrophilic-lipophilic character. Patent literature reveals its utility in JAK/STAT signaling pathway modulators, aligning with current interests in immunomodulatory drugs. The prop-2-enoic acid segment allows further derivatization via amidation or esterification, addressing frequent search queries about "modifying α,β-unsaturated acids".
Quality control protocols emphasize characterization by LC-MS and FTIR spectroscopy, with particular attention to the conjugated double bond integrity (typically observed at ~1650 cm⁻¹). The compound's molecular weight (295.32 g/mol) and chromatographic retention time are critical parameters for analytical method development. Recent publications have explored its use in fluorescence labeling applications, leveraging the pyrazole ring's electron-rich nature.
As the pharmaceutical industry shifts toward fragment-based drug design, this Boc-protected building block offers strategic advantages for combinatorial chemistry. Its cLogP and topological polar surface area (TPSA ~75 Ų) comply with Lipinski's rule parameters, explaining its popularity in lead compound optimization. Safety data sheets recommend standard organic compound handling with attention to potential dust formation during weighing operations.
The compound's role in peptide mimetics development responds to frequent searches about "non-peptidic scaffolds". Its crystal structure (when available) provides insights into molecular packing and hydrogen bonding networks – crucial for co-crystallization studies. Thermal analysis (DSC/TGA) typically shows decomposition above 180°C, with the Boc group cleavage occurring as the primary thermal event.
Emerging applications include its use as a linker molecule in antibody-drug conjugates (ADCs), particularly for attaching cytotoxic payloads via the acrylic acid functionality. This aligns with industry demand for site-specific conjugation technologies. Regulatory documentation emphasizes compliance with REACH and GMP standards when used in pharmaceutical manufacturing contexts.
2220111-42-0 ((2E)-3-(4-{(tert-butoxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)